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Compound of Interest

Compound Name: Fmoc-Phe(4-Cl)-OH

Cat. No.: B557889

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents like Fmoc-Phe(4-Cl)-OH are paramount for laboratory safety and
environmental compliance. This guide provides a detailed, step-by-step procedure for the
proper disposal of Fmoc-Phe(4-Cl)-OH, ensuring adherence to safety protocols.

Chemical and Safety Data

Properly identifying the compound and understanding its potential hazards is the first step in
safe disposal. Below is a summary of key data for Fmoc-Phe(4-Cl)-OH.
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Parameter Information
Synonyms Fmoc-4-chloro-L-phenylalanine
CAS Number 175453-08-4[1][2][3]

Molecular Formula

C24H20CINOA[1][2][4]

Molecular Weight

421.87 g/mol [1][5]

GHS Hazard Classification

The D-isomer is classified as a skin irritant
(Category 2), eye irritant (Category 2), and may
cause respiratory irritation (STOT SE 3).[5]
While not uniformly classified, it is prudent to

handle with caution.[6]

Storage Temperature

2-8°C[1][3]

Personal Protective Equipment (PPE)

Eyeshields, gloves, and a dust mask (type N95,
US) are recommended.[1][3][5]

Experimental Protocol: Disposal of Solid Fmoc-

Phe(4-Cl)-OH Waste

This protocol outlines the procedure for the disposal of unused, expired, or contaminated solid
Fmoc-Phe(4-Cl)-OH.

Objective: To safely collect, contain, and dispose of solid Fmoc-Phe(4-Cl)-OH waste in

accordance with standard laboratory safety practices.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, chemical safety goggles,

chemical-resistant gloves (e.g., nitrile).

Designated, sealable hazardous waste container.

Waste label.

Tools for collecting solid waste (e.g., scoop, brush).
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Procedure:

e Preparation and Safety Precautions:

o Ensure work is conducted in a well-ventilated area, preferably within a chemical fume
hood, to minimize the risk of dust inhalation.[6]

o Don appropriate PPE, including a lab coat, safety goggles, and gloves.[5]

o Containment of Spills:

o In case of a small spill, carefully sweep up the solid material.[7]

o Avoid actions that could generate dust.[7][8]

o For larger spills, sweep or shovel the material into a suitable container for disposal.[7]

o Waste Collection:

o Place all solid waste, including contaminated materials, into a designated and compatible
hazardous waste container.

o Ensure the container is kept closed when not in use.

e Labeling:

o Clearly label the waste container with its contents, for example: "Solid Waste: Fmoc-
Phe(4-Cl)-OH".

o Include any other information required by your institution's waste disposal guidelines.

e Disposal:

o Dispose of the sealed and labeled container through your institution's designated solid
chemical waste stream.

o ltis crucial to prevent the chemical from entering drains or waterways.[7][8][9]

o Contaminated packaging should be disposed of as unused product.[10]
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Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Fmoc-Phe(4-Cl)-OH.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b557889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Fmoc-Phe(4-CI)-OH Disposal Workflow

Start: Identify Fmoc-Phe(4-Cl)-OH Waste

l

Don Personal Protective Equipment (PPE)
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l
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l

Place in a labeled, sealed, compatible waste container

~
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End Do NOT dispose down the drain
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Caption: Workflow for the safe disposal of Fmoc-Phe(4-Cl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. sigmaaldrich.com [sigmaaldrich.com]

. Fmoc-Phe(4-Cl)-OH - Fmoc-Phe(4-Cl)-OH [sigmaaldrich.com]

. Fmoc-Phe(4-ClI)-OH =298.0% | Sigma-Aldrich [sigmaaldrich.com]

. peptide.com [peptide.com]

. Fmoc- D -Phe (4-Cl)-OH >98.0% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
. benchchem.com [benchchem.com]

. peptide.com [peptide.com]

. benchchem.com [benchchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. chemicalbook.com [chemicalbook.com]
¢ 10. cdhfinechemical.com [cdhfinechemical.com]

¢ To cite this document: BenchChem. [Proper Disposal of Fmoc-Phe(4-CI)-OH: A Safety and
Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557889#fmoc-phe-4-cl-oh-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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